![molecular formula C6H20N2O12P4 B074096 Edtmp CAS No. 1429-50-1](/img/structure/B74096.png)
Edtmp
Overview
Description
Edtmp (ethylene dinitramine) is an organic nitrogen-containing compound with a molecular weight of 68.11 g/mol. It is a colorless and odorless solid, and is considered to be a non-explosive material. It has a melting point of 145-148 °C and a boiling point of 200-201 °C. This compound is a versatile and useful compound that can be used in a variety of applications, including scientific research and laboratory experiments.
Scientific Research Applications
Water Treatment and Corrosion Inhibition : EDTMP is effective in industrial water treatment, particularly in boiler systems. It demonstrates excellent properties in inhibiting corrosion of carbon steel and resisting dirt accumulation on metal surfaces. This makes it a valuable compound for maintaining the integrity and efficiency of industrial water systems (Li Ke, 2002).
Materials Science and Nanotechnology : In the field of materials science, this compound has been used as a regulating agent in the synthesis of hydroxyapatite microspheres. It plays a crucial role in controlling the morphology of these microspheres, which have potential applications in biomedical and other technological areas (S. Daryan et al., 2018).
Photodegradation Studies : Research on the photodegradation of this compound has revealed insights into its stability and decomposition under light exposure. This information is crucial for understanding its behavior in environmental contexts and its potential impacts (E. Matthus et al., 1989).
Medical Applications - Radiopharmaceuticals : this compound is used in the formulation of radiopharmaceuticals like samarium-153-EDTMP, which is utilized for palliative treatment of painful skeletal lesions. It demonstrates the ability to deliver targeted radiation to specific lesions, offering pain relief and potential therapeutic benefits in oncology (A. J. van Rensburg et al., 1998).
Dentistry : In dentistry, this compound is explored as an etching solution to aid in intrarradicular dentin bonding. Its effective chelating action and compatibility with certain dental materials highlight its potential in improving dental procedures and outcomes (Francisbênia Alves Silvestre et al., 2021).
Cancer Therapy : this compound, when combined with radiolabeled elements like samarium-153 and lutetium-177, is used for palliating bone pain in cancer patients with skeletal metastases. The compound's ability to target bone lesions makes it a valuable tool in nuclear medicine for treating metastatic bone pain (C. Maini et al., 2004; A. Serafini et al., 1998).
Construction Materials : this compound's role in construction materials, particularly in controlling the setting and hardening of cement, is significant. Its adsorption properties influence the rheological behavior of cement, making it a useful additive in construction (H. Daake, D. Stephan, 2017).
Blood Pool Imaging in Biomedicine : this compound-coated nanoparticles have been developed for blood pool imaging, providing prolonged circulation time in the bloodstream. This application is crucial in medical diagnostics and therapy, particularly in imaging and targeting specific physiological areas (Juanjuan Peng et al., 2013).
Soil Remediation : this compound has been used in soil washing techniques for the remediation of heavy metals from contaminated soil. Its chelating properties make it effective in removing harmful metals like Cd, Pb, and Zn, thus reducing ecological risks and improving soil quality (Weijin Feng et al., 2020).
Electrochemistry : In electrochemical applications, this compound enhances the antifouling capability of electrodes and aids in the detection of dopamine, highlighting its utility in analytical chemistry and sensor technology (Min Zheng et al., 2010).
Mechanism of Action
Target of Action
EDTMP, also known as Ethylenediaminetetramethylenephosphonic Acid, primarily targets the bone tissue , specifically areas with high bone turnover such as sites of metastases . It is used in the form of a chelated complex with radioactive isotopes like Samarium-153 (153Sm) for the treatment of painful bone metastases .
Mode of Action
This compound functions by chelating with many metal ions . In the case of Samarium (153Sm) lexidronam, the radioactive samarium is taken up in the bone cancer area and gives off radiation that helps provide relief of pain . The drug targets the sites of new bone formation, concentrating in regions of the bone that have been invaded with metastatic tumor .
Biochemical Pathways
It is known that this compound, when labeled with a radioactive isotope, targets areas of new bone formation, which are typically sites of metastatic tumor invasion . This suggests that this compound may interact with the biochemical pathways involved in bone remodeling and tumor metastasis.
Pharmacokinetics
This compound exhibits prolonged bone retention, with the greatest activity in the skeleton seen 1 hour after intravenous administration . The agent is mainly excreted via the renal route, and blood clearance is rapid and biphasic . The specific ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound contribute to its bioavailability and therapeutic efficacy.
Result of Action
The primary result of this compound’s action is the relief of bone pain associated with osteoblastic metastatic bone lesions . The onset of pain relief was experienced as early as one week in the majority of patients . Additionally, the use of this compound labeled with a radioactive isotope can result in a decrease in the bone proliferation marker in responders, parallel to the clinical response .
Action Environment
This compound is normally delivered as its sodium salt, which exhibits good solubility in water . It has good chemical stability and thermal tolerance, showing excellent scale inhibition ability under temperature 200 °C . These properties suggest that the action, efficacy, and stability of this compound can be influenced by environmental factors such as temperature and pH.
Future Directions
Future research directions for EDTMP include its use in the preparation of radiopharmaceuticals for bone pain palliation in skeletal metastases . More studies evaluating the role of radiopharmaceuticals in the earlier course of the disease and the combination with other therapies may clarify the role of nuclear medicine in the palliation or treatment of bone pain .
Biochemical Analysis
Biochemical Properties
EDTMP interacts with various biomolecules in the body. It is an enzyme-resistant analog of natural pyrophosphate . It possesses high affinity for hydroxyapatite of bone tissue, which is a key interaction in its biochemical role .
Cellular Effects
This compound has significant effects on various types of cells and cellular processes. For instance, it has been found to accumulate mainly in the skeleton with minimal uptake in other organs and tissues . This suggests that this compound influences cell function primarily within bone tissue.
Molecular Mechanism
At the molecular level, this compound exerts its effects through binding interactions with biomolecules. It is a potential radiopharmaceutical for radionuclide therapy of bone metastases . It binds to hydroxyapatite in bone tissue, which allows it to be used in the treatment of bone metastases .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound change over time. It has been found that this compound accumulated mainly in the skeleton with minimal uptake in other organs and tissues . This indicates that this compound has a high degree of stability and does not degrade quickly in the body.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. For instance, it was found that this compound accumulated mainly in the skeleton of Wistar rats . This suggests that the dosage of this compound can influence its distribution and accumulation in the body.
Metabolic Pathways
This compound is involved in specific metabolic pathways. As an analog of natural pyrophosphate, it interacts with hydroxyapatite in bone tissue . This interaction is a key part of its role in the metabolic pathway.
Transport and Distribution
This compound is transported and distributed within cells and tissues primarily through its binding to hydroxyapatite in bone tissue . This allows it to accumulate mainly in the skeleton with minimal uptake in other organs and tissues .
Subcellular Localization
The subcellular localization of this compound is primarily within bone tissue due to its high affinity for hydroxyapatite . This localization can influence its activity or function, as it allows this compound to exert its effects primarily within bone tissue.
properties
IUPAC Name |
[2-[bis(phosphonomethyl)amino]ethyl-(phosphonomethyl)amino]methylphosphonic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H20N2O12P4/c9-21(10,11)3-7(4-22(12,13)14)1-2-8(5-23(15,16)17)6-24(18,19)20/h1-6H2,(H2,9,10,11)(H2,12,13,14)(H2,15,16,17)(H2,18,19,20) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NFDRPXJGHKJRLJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CN(CP(=O)(O)O)CP(=O)(O)O)N(CP(=O)(O)O)CP(=O)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H20N2O12P4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
||
Record name | (Ethylenedinitrilo)-tetramethylenephosphonic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001429501 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Masquol P 430NA | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0015142968 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (Ethylenebis(nitrilobis(methylene)))tetrakisphosphonic acid, sodium salt | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0022036777 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Tetrasodium tetrahydrogen (ethane-1,2-diylbis(nitrilobis(methylene)))tetrakisphosphonate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0061827494 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID3061689 | |
Record name | Ethylenediaminetetra(methylenephosphonic acid) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3061689 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
436.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid; [Sigma-Aldrich MSDS] | |
Record name | (Ethylenedinitrilo)-tetramethylenephosphonic acid | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/11516 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS RN |
1429-50-1, 15142-96-8, 22036-77-7, 61827-49-4 | |
Record name | Ethylenediaminetetra(methylenephosphonic acid) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1429-50-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (Ethylenedinitrilo)-tetramethylenephosphonic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001429501 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Masquol P 430NA | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0015142968 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (Ethylenebis(nitrilobis(methylene)))tetrakisphosphonic acid, sodium salt | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0022036777 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Tetrasodium tetrahydrogen (ethane-1,2-diylbis(nitrilobis(methylene)))tetrakisphosphonate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0061827494 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Phosphonic acid, P,P',P'',P'''-[1,2-ethanediylbis[nitrilobis(methylene)]]tetrakis- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Ethylenediaminetetra(methylenephosphonic acid) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3061689 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | [ethane-1,2-diylbis[nitrilobis(methylene)]]tetrakisphosphonic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.014.410 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | [ethylenebis[nitrilobis(methylene)]]tetrakisphosphonic acid, sodium salt | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.040.660 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | Tetrasodium tetrahydrogen [ethane-1,2-diylbis[nitrilobis(methylene)]]tetrakisphosphonate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.057.486 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | LEXIDRONAM | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/V4CP8RSX7V | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does EDTMP interact with bone tissue?
A: this compound exhibits a high affinity for calcium, a major component of hydroxyapatite, the mineral found in bone. This affinity drives its accumulation in areas of high bone turnover, such as metastatic lesions, where it binds to calcium ions on the bone surface. [, , , , ]
Q2: What is the molecular formula and weight of this compound?
A: this compound has a molecular formula of C6H20N2O12P4 and a molecular weight of 436.14 g/mol. []
Q3: Can you provide details on the structural characterization of this compound complexes with different radiometals?
A: this compound coordinates to metal ions through two nitrogen atoms and four oxygen atoms, similar to its carboxylic analogue, EDTA. Crystallographic analysis of a Eu(III)-EDTMP complex reveals that only one oxygen atom from each phosphonate group binds to the central metal ion, with the coordination sphere completed by a carbonate anion. []
Q4: Does the pH of the reaction mixture influence the stability of radiolabeled this compound complexes?
A: Yes, pH significantly influences the stability of radiolabeled this compound complexes. Studies on 188Re-EDTMP highlight that acidic pH (pH 1.0) favors both high radiochemical yield and stability. [] Similarly, research on 166Dy/166Ho-EDTMP revealed instability upon dilution in saline but stability in human serum, indicating the impact of biological environments on complex integrity. []
Q5: What are the primary routes of administration and excretion for this compound-based radiopharmaceuticals?
A: this compound-based radiopharmaceuticals are typically administered intravenously. Excretion primarily occurs through the renal route, with a rapid blood clearance profile observed in preclinical and clinical studies. [, , , ]
Q6: How does the presence of calcium ions in blood affect the in vivo behavior of this compound complexes?
A: While this compound has a high affinity for calcium, studies suggest that complexation of calcium ions by this compound in blood plasma is negligible, indicating that significant blood calcium loss during therapy is unlikely. []
Q7: Is there evidence supporting the efficacy of this compound-based radiopharmaceuticals in reducing bone pain?
A: Yes, both preclinical and clinical studies have demonstrated the efficacy of this compound-based radiopharmaceuticals in alleviating bone pain associated with skeletal metastases. 153Sm-EDTMP, in particular, shows effectiveness in pain relief with minimal hematological toxicity at appropriate doses. [, , , , , , ]
Q8: What factors contribute to the hematological toxicity observed in this compound-based therapies, and are there strategies to mitigate these effects?
A: Factors like age, number of bone metastatic lesions, prior chemotherapy or radiotherapy, and repeated treatments with this compound-based agents are linked to increased hematological toxicity. [] Combining this compound-based therapies with bone marrow protective agents like G-CSF and cord blood has shown potential in mitigating toxicity. []
Q9: Are there alternative ligands to this compound for developing bone-seeking radiopharmaceuticals?
A: Yes, other ligands like HEDP (hydroxyethylidene diphosphonate), DOTMP (1,4,7,10-tetraazacyclododecane-1,4,7,10-tetramethylene phosphonic acid), and CTMP (1,4,8,11-tetraazacyclotetradecane-1,4,8,11-tetramethylene phosphonic acid) are being investigated for complexation with various radiometals for bone pain palliation. These ligands offer advantages like enhanced stability and kinetic inertness, potentially improving therapeutic outcomes. [, , ]
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.